Naphthalene-1,3,5-trisulfonic acid

• IUPAC Name: naphthalene-1,3,5-trisulfonic acid
• InChI: InChI=1S/C10H8O9S3/c11-20(12,13)6-4-8-7(10(5-6)22(17,18)19)2-1-3-9(8)21(14,15)16/h1-5H,(H,11,12,13)(H,14,15,16)(H,17,18,19)
• InChI Key: INMHJULHWVWVFN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2S(=O)(=O)O)S(=O)(=O)O)C(=C1)S(=O)(=O)O
• Molecular Formula: C10H8O9S3
• DSSTOX Substance ID: DTXSID20985148
• Molecular Weight: 368.4 g/mol
• CAS RN: 6654-64-4

Description

Naphthalene-1,3,5-trisulfonic acid (CAS Number: 6654-64-4) is a chemical compound with the molecular formula C10H8O9S3 and a molecular weight of 368.37. It is also known by the IUPAC name 1,3,5-naphthalenetrisulfonic acid.

Synthesis Analysis

The synthesis of Naphthalene-1,3,5-trisulfonic acid involves sulphonating 1,5-disulphonated naphthalene. This is achieved by mixing naphthalene and SO3 in the presence of an inert solvent at temperatures ranging from -40° to +20° C. The ratio of SO3 added to naphthalene added is in the range of 2.5 to 10 mols of SO3 per mol of naphthalene during the entire addition.

Molecular Structure Analysis

The molecular structure of Naphthalene-1,3,5-trisulfonic acid is represented by the linear formula C10H8O9S3. The exact mass of the compound is 433.878876.

Physical And Chemical Properties Analysis

Naphthalene-1,3,5-trisulfonic acid has a density of 1.919 g/cm3. It is typically stored under inert gas (nitrogen or Argon) at 2-8°C. The compound is extremely soluble in water.

Scientific Research Applications

Chemical Synthesis

. .

Fluorescent Organic Compound

. This property makes it useful in various applications that require the detection and measurement of light, such as fluorescence microscopy and spectroscopy.

Production of Other Derivatives

. .

Use as an Anionic Chromophore

. This application is particularly useful in capillary electrophoresis, a technique used in analytical chemistry to separate ions based on their electrophoretic mobility.

Use as an Anionic Dopant

. This is important in the production of conductive polymers, which have applications in various electronic devices.

Use in Chromatography

. Chromatography is a laboratory technique for the separation of a mixture into its individual components.

Safety and Hazards

Naphthalene-1,3,5-trisulfonic acid does not meet the criteria for classification in accordance with Regulation No 1272/2008/EC. In case of exposure, it is recommended to rinse with pure water for at least 15 minutes and seek medical attention.

Future Directions

Naphthalene-1,3,5-trisulfonic acid is a known intermediate for the formation of azo dyestuffs. Its future directions could involve further exploration of its potential uses in the dye industry and other related fields.

Mechanism of Action

Target of Action

Naphthalene-1,3,5-trisulfonic acid is a derivative of naphthalene, a polycyclic aromatic hydrocarbon It’s known that sulfonic acids, in general, are strong acids and can participate in various chemical reactions .

Mode of Action

It’s known that it can be prepared by the disulfonation of naphthalene with oleum . Further sulfonation gives the 1,3,5-trisulfonic acid derivative .

Biochemical Pathways

It’s known that the compound can be used as a residue found in environmental samples that is a result of the degradation of domestic and industrial use surfactants .

Pharmacokinetics

It’s known that the compound is extremely soluble in water , which could potentially influence its bioavailability.

Result of Action

It’s known that the total reaction mixture is nitrated and the resulting 8-nitro derivative is reduced to give a mixture of 1-aminonaphthalene-3,6,8- and 4,6,8-trisulfonic acids .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Naphthalene-1,3,5-trisulfonic acid. For instance, it’s known that the compound is hygroscopic , meaning it absorbs moisture from the environment, which could potentially affect its stability and efficacy. Furthermore, it’s recommended to store the compound under inert gas (nitrogen or Argon) at 2-8°C , indicating that temperature and atmospheric conditions can impact its stability.

Q & A

A: Suramin, a derivative of Naphthalene-1,3,5-trisulfonic acid, exhibits a multifaceted mode of action. In vitro studies demonstrate its ability to inhibit the release of cartilage-degrading enzymes from macrophages. [] It effectively antagonizes enzymes like beta-glucuronidase and cathepsin D, hindering their role in cartilage breakdown. [] Suramin also interferes with the autolytic release of proteoglycans from chondrocytes, suggesting inhibitory activity against chondrocyte-derived neutral proteinases. [] Furthermore, Suramin demonstrates antagonistic effects on P2 purinergic receptors. It acts as a competitive antagonist for both P2X and P2Y receptors, impacting various cellular processes mediated by these receptors. [, , , ]

ANone: While the provided research excerpts don't delve into the specific spectroscopic data of Naphthalene-1,3,5-trisulfonic acid, we can deduce its basic structural information.

A: Modifications to the basic structure of Naphthalene-1,3,5-trisulfonic acid, as seen with derivatives like NF023 and NF272, significantly influence their potency and selectivity for P2 receptor subtypes. [, ] The symmetrical 3'-urea modification in NF023 results in competitive antagonism of both P2X and P2Y receptors, highlighting the importance of this structural feature for receptor binding. [] Further research exploring diverse structural modifications is crucial for designing more selective and potent P2 receptor antagonists based on the Naphthalene-1,3,5-trisulfonic acid scaffold.

A: While in vitro studies show promising results for Suramin in preventing cartilage breakdown, in vivo studies paint a different picture. Despite its in vitro efficacy, Suramin, administered subcutaneously at 10 mg/kg/day, failed to prevent cartilage and bone erosion in a rat model of adjuvant arthritis. [] This discrepancy underscores the importance of comprehensive in vivo investigations to validate in vitro findings and accurately assess the therapeutic potential of compounds like Suramin.

A: Despite its inhibitory action on various enzymes and receptors, Suramin's therapeutic application faces challenges. Its lack of efficacy in preventing cartilage and bone erosion in the adjuvant arthritic rat model raises concerns about its clinical translation for inflammatory conditions. [] Additionally, Suramin's inhibitory effect on multiple P2 receptor subtypes, while highlighting its potential as a research tool, raises concerns about off-target effects and limited selectivity. [, , ] Further research is necessary to explore alternative derivatives with improved target specificity and enhanced in vivo efficacy.